Cas no 11004-30-1 (Solanidan-3-ol, (3b,5a,22b,25b)- (9CI))

Solanidan-3-ol, (3b,5a,22b,25b)- (9CI) structure
11004-30-1 structure
Product Name:Solanidan-3-ol, (3b,5a,22b,25b)- (9CI)
CAS No:11004-30-1
MF:C27H45NO
MW:399.652308225632
CID:173574
PubChem ID:134659
Update Time:2025-04-19

Solanidan-3-ol, (3b,5a,22b,25b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Solanidan-3-ol, (3b,5a,22b,25b)- (9CI)
    • (22S,25R)-5α-Solanidan-3β-ol
    • 22,25-Isodemissidine
    • (22S,25R)-5-alpha-Solanidan-3-beta-ol
    • 5-alpha-Solanidan-3-beta-ol, (22S,25R)-
    • (22S,25R)-5alpha-Solanidan-3beta-ol
    • Solanidan-3-ol
    • SCHEMBL3500520
    • (22S,25R)-5-alpha-Solanidanine-3-beta-ol
    • DTXSID70911452
    • 11004-30-1
    • (1S,2R,5S,7S,10S,11S,14S,15R,16S,17S,20R,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosan-7-ol
    • Inchi: 1S/C27H45NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h16-25,29H,5-15H2,1-4H3/t16-,17-,18+,19+,20-,21+,22+,23+,24+,25+,26+,27+/m1/s1
    • InChI Key: JALVTHFTYRPDMB-IKSKCRHHSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H]3[C@H](C)[C@@H]4CC[C@@H](C)CN4[C@H]3C[C@H]21

Computed Properties

  • Exact Mass: 399.35
  • Monoisotopic Mass: 399.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.9679 (rough estimate)
  • Boiling Point: 523.27°C (rough estimate)
  • Flash Point: 212.4°C
  • Refractive Index: 1.6840 (estimate)
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